Cas no 2639414-46-1 (Methyl 3-amino-4-nitronaphthalene-2-carboxylate)

• Product Name: Methyl 3-amino-4-nitronaphthalene-2-carboxylate
• CAS No: 2639414-46-1
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 5663669
• PubChem ID: 165900965
• Update Time: 2025-10-29

Methyl 3-amino-4-nitronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639414-46-1
• EN300-27724281
• methyl 3-amino-4-nitronaphthalene-2-carboxylate
• Methyl 3-amino-4-nitronaphthalene-2-carboxylate

• Inchi： 1S/C12H10N2O4/c1-18-12(15)9-6-7-4-2-3-5-8(7)11(10(9)13)14(16)17/h2-6H,13H2,1H3
• InChI Key： NCUQEQGPYUSCAT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2C=CC=CC2=C(C=1N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 246.06405680g/mol
• Monoisotopic Mass: 246.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 98.1Ų

Additional information on Methyl 3-amino-4-nitronaphthalene-2-carboxylate

Methyl 3-amino-4-nitronaphthalene-2-carboxylate (CAS No. 2639414-46-1): A Comprehensive Overview

Methyl 3-amino-4-nitronaphthalene-2-carboxylate, identified by the CAS registry number 2639414-46-1, is a significant compound in the field of organic chemistry. This compound, with its unique structure and properties, has garnered attention in various research domains, particularly in drug discovery and materials science. The molecule consists of a naphthalene ring system substituted with an amino group at position 3, a nitro group at position 4, and a methyl ester group at position 2. These functional groups contribute to its versatile chemical behavior and potential applications.

The synthesis of Methyl 3-amino-4-nitronaphthalene-2-carboxylate typically involves multi-step organic reactions, often starting from naphthalene derivatives. The introduction of the amino and nitro groups requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis process more efficient and environmentally friendly. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the production of this compound.

In terms of physical properties, Methyl 3-amino-4-nitronaphthalene-2-carboxylate is a crystalline solid with a melting point around 180°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound exhibits strong UV absorption due to its conjugated naphthalene system, which is advantageous in applications such as fluorescence sensing and optoelectronics.

The biological activity of Methyl 3-amino-4-nitronaphthalene-2-carboxylate has been a focal point of recent studies. Research indicates that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. In vitro assays have shown moderate inhibitory effects on enzymes associated with inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to scavenge free radicals suggests applications in skincare products aimed at combating oxidative stress.

In the realm of materials science, Methyl 3-amino-4-nitronaphthalene-2-carboxylate has been investigated as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The amino and carboxylate groups serve as binding sites for metal ions, enabling the formation of porous structures with potential applications in gas storage and catalysis. Recent studies have demonstrated its utility in constructing MOFs with high surface area and selectivity for adsorbing gases like CO₂.

The environmental impact of Methyl 3-amino-4-nitronaphthalene-2-carboxylate is another area receiving attention. Researchers are exploring its biodegradability under various conditions to assess its safety for industrial use. Preliminary results suggest that the compound undergoes microbial degradation under aerobic conditions, which is promising for reducing its environmental footprint.

In conclusion, Methyl 3-amino-4-nitronaphthalene-2-carboxylate (CAS No. 2639414-46-1) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables versatile chemical reactivity, while recent research highlights its promising applications in drug discovery, materials science, and environmental technology. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.